CID 78062988
Description
CID 78062988 (PubChem Compound Identifier 78062988) is a chemical compound whose structural and functional properties are under investigation. Its characterization likely includes analytical techniques such as GC-MS and LC-ESI-MS for structural elucidation, as demonstrated in studies on related compounds .
Properties
Molecular Formula |
C8H8Si2 |
|---|---|
Molecular Weight |
160.32 g/mol |
InChI |
InChI=1S/C8H8Si2/c1-5-3-8(10)6(2)4-7(5)9/h3-4H,1-2H3 |
InChI Key |
DBPQVWPEVHDBNE-UHFFFAOYSA-N |
Canonical SMILES |
CC1=CC(=C(C=C1[Si])C)[Si] |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of CID 78062988 involves specific reaction conditions and reagents. The detailed synthetic routes and reaction conditions are typically documented in scientific literature and patents. These methods often involve multiple steps, including the preparation of intermediate compounds, purification processes, and final synthesis under controlled conditions.
Industrial Production Methods
Industrial production of this compound may involve large-scale chemical synthesis using optimized reaction conditions to ensure high yield and purity. The methods used in industrial settings are designed to be cost-effective and scalable, often involving continuous flow processes and advanced purification techniques.
Chemical Reactions Analysis
Types of Reactions
CID 78062988 undergoes various types of chemical reactions, including:
Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents.
Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reducing agents.
Substitution: This reaction involves the replacement of one atom or group of atoms with another, often using specific reagents and catalysts.
Common Reagents and Conditions
The common reagents and conditions used in these reactions include:
Oxidizing Agents: Such as potassium permanganate or hydrogen peroxide.
Reducing Agents: Such as lithium aluminum hydride or sodium borohydride.
Catalysts: Such as palladium on carbon or platinum.
Major Products
The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may produce oxygenated derivatives, while reduction may yield hydrogenated compounds.
Scientific Research Applications
CID 78062988 has a wide range of scientific research applications, including:
Chemistry: Used as a reagent or intermediate in various chemical reactions and synthesis processes.
Biology: Studied for its potential biological activities and interactions with biomolecules.
Medicine: Investigated for its potential therapeutic effects and as a lead compound in drug discovery.
Industry: Utilized in the production of specialty chemicals and materials.
Mechanism of Action
The mechanism of action of CID 78062988 involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes, receptors, or other biomolecules, modulating their activity and leading to various biological effects. The detailed molecular targets and pathways involved are typically elucidated through experimental studies and computational modeling.
Comparison with Similar Compounds
Comparative Analysis with Similar Compounds
Structural and Physicochemical Properties
For example:
Key Observations :
Functional and Mechanistic Comparisons
Dimerization Activity
This compound may share functional similarities with photocleavable chemical inducers of dimerization (CIDs), such as pRap and biotinylated rapamycin derivatives. These compounds enable spatiotemporal control of protein interactions but differ in permeability and localization efficiency. For instance:
- This compound Hypothetical Role : If designed as a cell-permeant CID, it could surpass predecessors in intracellular targeting efficiency.
Enzyme Inhibition
CID 46907796 (Nrf2 inhibitor) and its analogs (ChEMBL 1724922, ChEMBL1711746) demonstrate structure-activity relationships critical for drug design. This compound might exhibit similar target specificity if part of this class, with variations in binding affinity due to substituent groups .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
